Cas no 1805157-34-9 (2-Amino-4-(bromomethyl)-3-(difluoromethyl)pyridine-5-acetonitrile)

• Product Name: 2-Amino-4-(bromomethyl)-3-(difluoromethyl)pyridine-5-acetonitrile
• CAS No: 1805157-34-9
• MF: C₉H₈BrF₂N₃
• MW: 276.080727577209
• CID: 4857612
• Update Time: 2025-08-02

2-Amino-4-(bromomethyl)-3-(difluoromethyl)pyridine-5-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-Amino-4-(bromomethyl)-3-(difluoromethyl)pyridine-5-acetonitrile

• Inchi： 1S/C9H8BrF2N3/c10-3-6-5(1-2-13)4-15-9(14)7(6)8(11)12/h4,8H,1,3H2,(H2,14,15)
• InChI Key： INRJGJBWKNWPNU-UHFFFAOYSA-N
• SMILES： BrCC1C(=CN=C(C=1C(F)F)N)CC#N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 253
• XLogP3: 1.3
• Topological Polar Surface Area: 62.7

Additional information on 2-Amino-4-(bromomethyl)-3-(difluoromethyl)pyridine-5-acetonitrile

2-Amino-4-(bromomethyl)-3-(difluoromethyl)pyridine-5-acetonitrile (CAS No. 1805157-34-9): An Emerging Compound in Medicinal Chemistry

2-Amino-4-(bromomethyl)-3-(difluoromethyl)pyridine-5-acetonitrile (CAS No. 1805157-34-9) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential biological activities. This compound belongs to the class of pyridine derivatives, which are widely studied for their diverse pharmacological properties, including anti-inflammatory, antimicrobial, and anticancer activities.

The chemical structure of 2-Amino-4-(bromomethyl)-3-(difluoromethyl)pyridine-5-acetonitrile is characterized by a pyridine ring substituted with an amino group at the 2-position, a bromomethyl group at the 4-position, and a difluoromethyl group at the 3-position. Additionally, the 5-position is substituted with a cyano group. This combination of functional groups imparts the molecule with a high degree of structural complexity and versatility, making it an attractive candidate for various therapeutic applications.

Recent studies have highlighted the potential of 2-Amino-4-(bromomethyl)-3-(difluoromethyl)pyridine-5-acetonitrile in the development of new drugs. One notable area of research is its activity as a potent inhibitor of specific enzymes involved in various disease pathways. For instance, preliminary in vitro studies have shown that this compound exhibits significant inhibitory activity against certain kinases, which are key targets in cancer therapy. The bromomethyl and difluoromethyl groups are believed to play crucial roles in enhancing the compound's binding affinity and selectivity for these kinases.

In addition to its potential as an enzyme inhibitor, 2-Amino-4-(bromomethyl)-3-(difluoromethyl)pyridine-5-acetonitrile has also been investigated for its antimicrobial properties. Studies have demonstrated that this compound possesses broad-spectrum antimicrobial activity against both Gram-positive and Gram-negative bacteria. The presence of the amino and cyano groups is thought to contribute to its antibacterial effects by disrupting essential cellular processes in microorganisms.

The pharmacokinetic properties of 2-Amino-4-(bromomethyl)-3-(difluoromethyl)pyridine-5-acetonitrile have also been explored to assess its suitability as a therapeutic agent. Preliminary data indicate that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. Its high lipophilicity and low molecular weight suggest that it can easily cross biological membranes and reach target tissues, enhancing its therapeutic efficacy.

To further understand the biological mechanisms underlying the activities of 2-Amino-4-(bromomethyl)-3-(difluoromethyl)pyridine-5-acetonitrile, several molecular docking studies have been conducted. These computational models have provided insights into the interactions between the compound and its target proteins, highlighting key residues involved in binding and activation. Such information is invaluable for optimizing the structure of the compound to improve its potency and selectivity.

In conclusion, 2-Amino-4-(bromomethyl)-3-(difluoromethyl)pyridine-5-acetonitrile (CAS No. 1805157-34-9) represents a promising lead compound in medicinal chemistry with potential applications in cancer therapy and antimicrobial treatments. Ongoing research continues to uncover new aspects of its biological activities and mechanisms of action, paving the way for its development into effective therapeutic agents. As more data become available from preclinical and clinical studies, this compound is likely to play a significant role in advancing our understanding and treatment of various diseases.